REACTION_SMILES
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[Br:1][c:2]1[cH:3][c:4](-[n:9]2[c:10](-[c:15]3[n:16][o:17][n:18][c:19]3[NH:20][CH2:21][CH2:22][OH:23])[n:11][o:12][c:13]2=[O:14])[cH:5][cH:6][c:7]1[F:8].[CH3:24][CH2:25][O:26][C:27](=[O:28])[CH3:29].[CH3:30][S:31]([Cl:32])(=[O:33])=[O:34].[CH3:35][CH2:36][N:37]([CH2:38][CH3:39])[CH2:40][CH3:41].[OH2:42]>>[Br:1][c:2]1[cH:3][c:4](-[n:9]2[c:10](-[c:15]3[n:16][o:17][n:18][c:19]3[NH:20][CH2:21][CH2:22][O:23][S:31]([CH3:30])(=[O:33])=[O:34])[n:11][o:12][c:13]2=[O:14])[cH:5][cH:6][c:7]1[F:8]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=c1onc(-c2nonc2NCCO)n1-c1ccc(F)c(Br)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(C)=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CS(=O)(=O)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCN(CC)CC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Name
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Type
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product
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Smiles
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CS(=O)(=O)OCCNc1nonc1-c1noc(=O)n1-c1ccc(F)c(Br)c1
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |